Cas no 2680713-05-5 (3-(2-hydroxyethyl)(prop-2-en-1-yloxy)carbonylaminobenzoic acid)

• Product Name: 3-(2-hydroxyethyl)(prop-2-en-1-yloxy)carbonylaminobenzoic acid
• CAS No: 2680713-05-5
• MF: C₁₃H₁₅NO₅
• MW: 265.261904001236
• CID: 5647111
• PubChem ID: 165915189
• Update Time: 2025-05-19

3-(2-hydroxyethyl)(prop-2-en-1-yloxy)carbonylaminobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680713-05-5
• 3-[(2-hydroxyethyl)[(prop-2-en-1-yloxy)carbonyl]amino]benzoic acid
• EN300-28282047
• 3-(2-hydroxyethyl)(prop-2-en-1-yloxy)carbonylaminobenzoic acid

• Inchi： 1S/C13H15NO5/c1-2-8-19-13(18)14(6-7-15)11-5-3-4-10(9-11)12(16)17/h2-5,9,15H,1,6-8H2,(H,16,17)
• InChI Key： SXAUDMSLJXFCSR-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N(C1C=CC=C(C(=O)O)C=1)CCO)=O

Computed Properties

• Exact Mass: 265.09502258g/mol
• Monoisotopic Mass: 265.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 87.1Ų

Additional information on 3-(2-hydroxyethyl)(prop-2-en-1-yloxy)carbonylaminobenzoic acid

Research Briefing on 3-(2-hydroxyethyl)(prop-2-en-1-yloxy)carbonylaminobenzoic acid (CAS: 2680713-05-5)

In recent years, the compound 3-(2-hydroxyethyl)(prop-2-en-1-yloxy)carbonylaminobenzoic acid (CAS: 2680713-05-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug delivery systems, polymer chemistry, and bioactive material development. The presence of both hydroxyl and carbonylamino functional groups in its structure allows for versatile chemical modifications, making it a valuable building block in synthetic chemistry.

Recent studies have focused on the synthesis and characterization of 3-(2-hydroxyethyl)(prop-2-en-1-yloxy)carbonylaminobenzoic acid, with particular emphasis on its role as a monomer in the preparation of functional polymers. Researchers have successfully utilized this compound in the development of stimuli-responsive hydrogels, which exhibit tunable mechanical properties and biodegradability. These hydrogels have potential applications in controlled drug release and tissue engineering, owing to their ability to respond to environmental stimuli such as pH and temperature changes.

In addition to its polymer applications, 3-(2-hydroxyethyl)(prop-2-en-1-yloxy)carbonylaminobenzoic acid has been investigated for its bioactive properties. Preliminary in vitro studies suggest that derivatives of this compound exhibit moderate antimicrobial activity against Gram-positive bacteria, highlighting its potential as a lead compound for the development of novel antibiotics. Further structure-activity relationship (SAR) studies are underway to optimize its efficacy and selectivity.

One of the key challenges in the utilization of this compound lies in its scalable synthesis. Recent advancements in catalytic methods have improved the yield and purity of 3-(2-hydroxyethyl)(prop-2-en-1-yloxy)carbonylaminobenzoic acid, making it more accessible for industrial applications. Green chemistry approaches, such as the use of biodegradable catalysts and solvent-free conditions, have also been explored to enhance the sustainability of its production.

Looking ahead, the potential of 3-(2-hydroxyethyl)(prop-2-en-1-yloxy)carbonylaminobenzoic acid in biomedical applications is vast. Ongoing research is exploring its use in the design of targeted drug delivery systems, where its functional groups can be conjugated with therapeutic agents and targeting moieties. Furthermore, its incorporation into biocompatible materials for wound healing and regenerative medicine is an area of active investigation. As the understanding of its properties and applications deepens, this compound is poised to play a pivotal role in the advancement of chemical biology and pharmaceutical sciences.